![molecular formula C10H11NO3 B1346119 3,4-Dimethoxybenzyl isocyanate CAS No. 87665-57-4](/img/structure/B1346119.png)
3,4-Dimethoxybenzyl isocyanate
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Overview
Description
3,4-Dimethoxybenzyl isocyanate is an organic compound with the molecular formula C10H11NO3 . It is also known as 4-isocyanato-1,2-dimethoxybenzene .
Molecular Structure Analysis
The molecular structure of 3,4-Dimethoxybenzyl isocyanate consists of a benzene ring substituted with two methoxy groups and an isocyanate group . The IUPAC Standard InChI is InChI=1S/C10H11NO2S/c1-12-9-4-3-8 (6-11-7-14)5-10 (9)13-2/h3-5H,6H2,1-2H3 .
Physical And Chemical Properties Analysis
3,4-Dimethoxybenzyl isocyanate has a molecular weight of 209.265 . It has a refractive index of n20/D 1.5470 (lit.) and a density of 1.184 g/mL at 25 °C (lit.) .
Scientific Research Applications
Protective Group for Thiol Moiety
The 3,4-dimethoxybenzyl group acts as a protective group for the thiol moiety. This increases the solubility and stability of the precursor, but becomes cleaved off during monolayer formation, especially at elevated temperature (60 °C) and in presence of protons (trifluoroacetic acid) .
Formation of Self-Assembled Monolayers
The 3,4-dimethoxybenzyl group is used in the formation of self-assembled monolayers (SAMs) of aromatic thiolates. These SAMs are frequently used in a wide range of applications .
Facilitating Synthesis of Precursors
The protective group has the additional advantage to be stable under Pd-catalyzed C-C bond formation reaction conditions, facilitating the syntheses of the respective precursors .
Material Science Research
3,4-Dimethoxybenzyl isocyanate is used in material science research. It is used in the synthesis of various materials and in the study of their properties .
Chemical Synthesis
This compound is used in chemical synthesis, where it can act as a reagent or intermediate in the production of other chemicals .
Life Science Research
In life science research, 3,4-Dimethoxybenzyl isocyanate is used in the study of biological systems and processes .
Mechanism of Action
Target of Action
3,4-Dimethoxybenzyl isocyanate is a type of diisocyanate . Diisocyanates are monomers used to make polyurethane (PU) polymers and are characterized by having two NCO groups as their key reactive sites . They are distinguished from mono-isocyanates, like methyl isocyanate, which is used industrially as an acylating agent, by having very different physical properties and toxicological profiles .
Mode of Action
The potential effects of exposure to a substance, in contrast, are a direct consequence of the chemical reactivity of that substance . In the case of diisocyanates, the reactivity of the isocyanate (N=C=O, or NCO) functional group toward water and biological (macro)molecules and the resulting reaction products are key .
Biochemical Pathways
It is known that diisocyanates, in general, can react with water and biological macromolecules, which could potentially affect various biochemical pathways .
Result of Action
Diisocyanates are known to have toxicological implications due to their reactivity with biological macromolecules .
Action Environment
The action of 3,4-Dimethoxybenzyl isocyanate, like other diisocyanates, can be influenced by environmental factors. For instance, its exposure potential depends, in large part, on basic physical-chemical properties such as density, hydrophobicity, physical state, and vapor pressure .
Safety and Hazards
3,4-Dimethoxybenzyl isocyanate is considered hazardous. It can cause skin and eye irritation, respiratory sensitization, and acute toxicity if ingested, inhaled, or comes into contact with skin . Protective measures such as wearing protective gloves, clothing, and eye protection, and avoiding breathing dust/fume/gas/mist/vapors/spray are recommended .
properties
IUPAC Name |
4-(isocyanatomethyl)-1,2-dimethoxybenzene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO3/c1-13-9-4-3-8(6-11-7-12)5-10(9)14-2/h3-5H,6H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHMDAJLTEKDQBA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CN=C=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80640600 |
Source
|
Record name | 4-(Isocyanatomethyl)-1,2-dimethoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80640600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dimethoxybenzyl isocyanate | |
CAS RN |
87665-57-4 |
Source
|
Record name | 4-(Isocyanatomethyl)-1,2-dimethoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80640600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,4-Dimethoxybenzyl isocyanate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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